Cas no 75815-31-5 (3-Bromo-4-(4-chlorophenyl)butan-2-one)

3-Bromo-4-(4-chlorophenyl)butan-2-one structure
75815-31-5 structure
Product Name:3-Bromo-4-(4-chlorophenyl)butan-2-one
CAS No:75815-31-5
MF:C10H10BrClO
MW:261.542801380157
CID:2106041
PubChem ID:3724504
Update Time:2024-03-01

3-Bromo-4-(4-chlorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-(4-chlorophenyl)-2-Butanone
    • 3-bromo-4-(4-chlorophenyl)butan-2-one
    • 4-(4-Chlorophenyl)-3-bromo-2-butanone
    • 3-Bromo-4-(4-chlorophenyl)butan-2-one
    • Inchi: 1S/C10H10BrClO/c1-7(13)10(11)6-8-2-4-9(12)5-3-8/h2-5,10H,6H2,1H3
    • InChI Key: MSMIBLICDXBBNI-UHFFFAOYSA-N
    • SMILES: BrC(C(C)=O)CC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 259.96036g/mol
  • Monoisotopic Mass: 259.96036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.4

3-Bromo-4-(4-chlorophenyl)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-374672-0.05g
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EN300-374672-1.0g
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$728.0 2023-05-30
Enamine
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Enamine
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$2110.0 2023-05-30
Enamine
EN300-374672-10.0g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1342943-50mg
3-Bromo-4-(4-chlorophenyl)butan-2-one
75815-31-5 95%
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¥16524.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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